1-{4-[2-(3,5-dimethylpiperidin-1-yl)ethoxy]phenyl}ethanone hydrochloride

• IUPAC Name: 1-[4-[2-(3,5-dimethylpiperidin-1-yl)ethoxy]phenyl]ethanone;hydrochloride
• InChI: InChI=1S/C17H25NO2.ClH/c1-13-10-14(2)12-18(11-13)8-9-20-17-6-4-16(5-7-17)15(3)19;/h4-7,13-14H,8-12H2,1-3H3;1H
• InChI Key: OVLNKLZOPNMRHU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CCOC2=CC=C(C=C2)C(=O)C)C.Cl
• Molecular Formula: C17H26ClNO2
• Molecular Weight: 311.8 g/mol

Description

1-{4-[2-(3,5-dimethylpiperidin-1-yl)ethoxy]phenyl}ethanone hydrochloride, commonly known as DMPEA-K or Desmethylprodine, is a synthetic opioid analgesic drug that belongs to the phenylpiperidine class of drugs. It was first synthesized in the 1960s and has been used for both medical and recreational purposes.

Mechanism of Action

DMPEA-K acts on the mu-opioid receptor in the brain and spinal cord, which results in the inhibition of pain signals. It also activates the reward center of the brain, which can lead to addiction and dependence. DMPEA-K has a similar mechanism of action to other opioid drugs, such as morphine and fentanyl.
Biochemical and Physiological Effects
DMPEA-K has been found to have a high potency and efficacy as an analgesic drug. It has also been found to have a shorter duration of action than morphine, which makes it a potential candidate for the development of new opioid analgesic drugs. DMPEA-K has been found to produce a range of physiological effects, including respiratory depression, sedation, and euphoria.

Advantages and Limitations for Lab Experiments

DMPEA-K has been used in laboratory experiments to study its effects on the central nervous system. It has been found to be a useful tool for studying the opioid receptor system and the mechanisms of action of opioid drugs. However, DMPEA-K has limitations in laboratory experiments, as it can produce addiction and dependence in animals, which can affect the validity of the results.

Future Directions

Future research on DMPEA-K should focus on the development of new opioid analgesic drugs that have a higher potency and efficacy than currently available drugs. Research should also focus on the development of drugs that have a shorter duration of action, which can reduce the risk of addiction and dependence. Additionally, research should focus on the development of drugs that have fewer side effects, such as respiratory depression and sedation. Finally, research should focus on the development of drugs that can reverse the effects of opioid drugs, which can be used to treat addiction and overdose.

Scientific Research Applications

DMPEA-K has been used in scientific research to study its effects on the central nervous system. It has been found to bind to the mu-opioid receptor, which is responsible for the drug's analgesic effects. DMPEA-K has also been found to have a higher affinity for the mu-opioid receptor than morphine, which makes it a potential candidate for the development of new opioid analgesic drugs.